Ethyl 2-oxo-1-pentylcyclopentane-1-carboxylate

• CAS No.: 24852-03-7
• Molecular Formula: C13H22O3
• Molecular Weight: 226.31 g/mol
• IUPAC Name: ethyl 2-oxo-1-pentylcyclopentane-1-carboxylate
• InChI: InChI=1S/C13H22O3/c1-3-5-6-9-13(12(15)16-4-2)10-7-8-11(13)14/h3-10H2,1-2H3
• InChI Key: FZTXLRWSWNYNFG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1(CCCC1=O)C(=O)OCC

Description

Ethyl 2-oxo-1-pentylcyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C13H22O3 and its molecular weight is 226.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Under mechanical agitation, 31.20 g (purity of 90%) of ethyl 2-oxocyclopentane carboxylate was added to 76.04 g (purity of 98%) of ground anhydrous potassium carbonate, and after stirring for several minutes, to the mixture was added 100 ml of acetone. The reaction mixture was further stirred for about 15 minutes, then thereto was dropwise added 45.86 ml (purity of 98% of 1-bromo-n-pentane. Upon the completion of the addition, the reaction mixture was heated for reflux for 6 hours. The reaction mixture was filtered under the reduced pressure, and the filter cake was washed with diethyl ether until its color was purely white. Pale yellow filtrate was collected and dried over anhydrous magnesium sulfate, then the solvent was removed. The residue was distilled under reduced pressure, and 36.42 g of colorless liquid as a distillate cut of 156-162° C./22 mmHg was collected. Yield: 89.52%. MS: m/e 227(M+″+1), 226(M+″), 198, 181, 169, 156, 141, 127, 110, 95.

Synthesis routes and methods II

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